N-(2-methoxy-2-(thiophen-3-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-(2-methoxy-2-thiophen-3-ylethyl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C16H21NO3S2/c1-11-7-13(3)16(8-12(11)2)22(18,19)17-9-15(20-4)14-5-6-21-10-14/h5-8,10,15,17H,9H2,1-4H3
• InChI Key: GSVCGTFSQBSUFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2=CSC=C2)OC)C
• Molecular Formula: C16H21NO3S2
• Molecular Weight: 339.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring, the introduction of the methoxy group, and the attachment of the sulfonamide group. The exact methods would depend on the starting materials and the specific synthetic route chosen by the chemist.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the sulfonamide group might be susceptible to hydrolysis, while the methoxy group could potentially undergo reactions with strong acids or bases.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of the Compound : N-(2-methoxy-2-(thiophen-3-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide serves as an organoboron reagent in SM coupling. .

Thiophene Substitution Chemistry

• Applications : Thiophene derivatives are essential in the design of organic semiconductors, dyes, and pharmaceuticals. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide-containing compounds are used as antibiotics, where they inhibit the growth of bacteria by mimicking the structure of para-aminobenzoic acid, a substrate in the synthesis of folic acid.